Cas no 31881-86-4 (2-(2-bromo-4-methylphenyl)acetic acid)

2-(2-bromo-4-methylphenyl)acetic acid structure
31881-86-4 structure
Product Name:2-(2-bromo-4-methylphenyl)acetic acid
CAS No:31881-86-4
MF:C9H9BrO2
MW:229.070562124252
MDL:MFCD18392220
CID:1453088
PubChem ID:69609069
Update Time:2025-04-20

2-(2-bromo-4-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • Methyl (2-bromo-4-methylphenyl)acetate
    • 2-(2-Bromo-4-methylphenyl)acetic acid
    • 2-(2-bromo-4-methylphenyl)aceticacid
    • ZH0017
    • 31881-86-4
    • D87833
    • Z1269232519
    • SCHEMBL5925073
    • AKOS017552632
    • EN300-246606
    • (2-bromo-4-methylphenyl)acetic acid
    • 2-(2-bromo-4-methylphenyl)acetic acid
    • MDL: MFCD18392220
    • Inchi: 1S/C9H9BrO2/c1-6-2-3-7(5-9(11)12)8(10)4-6/h2-4H,5H2,1H3,(H,11,12)
    • InChI Key: VENUNMMLXJLOCO-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C=CC=1CC(=O)O

Computed Properties

  • Exact Mass: 227.97859g/mol
  • Monoisotopic Mass: 227.97859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 37.3Ų

2-(2-bromo-4-methylphenyl)acetic acid Pricemore >>

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